Cas no 1804735-41-8 (Ethyl 3-iodo-4-nitro-6-(trifluoromethoxy)pyridine-2-carboxylate)
Ethyl 3-iodo-4-nitro-6-(trifluoromethoxy)pyridine-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 3-iodo-4-nitro-6-(trifluoromethoxy)pyridine-2-carboxylate
-
- Inchi: 1S/C9H6F3IN2O5/c1-2-19-8(16)7-6(13)4(15(17)18)3-5(14-7)20-9(10,11)12/h3H,2H2,1H3
- InChI Key: HRDUOGZJKGBFHT-UHFFFAOYSA-N
- SMILES: IC1=C(C=C(N=C1C(=O)OCC)OC(F)(F)F)[N+](=O)[O-]
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 376
- XLogP3: 3.4
- Topological Polar Surface Area: 94.2
Ethyl 3-iodo-4-nitro-6-(trifluoromethoxy)pyridine-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029089916-1g |
Ethyl 3-iodo-4-nitro-6-(trifluoromethoxy)pyridine-2-carboxylate |
1804735-41-8 | 97% | 1g |
$1,460.20 | 2022-04-01 |
Ethyl 3-iodo-4-nitro-6-(trifluoromethoxy)pyridine-2-carboxylate Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
Additional information on Ethyl 3-iodo-4-nitro-6-(trifluoromethoxy)pyridine-2-carboxylate
Ethyl 3-iodo-4-nitro-6-(trifluoromethoxy)pyridine-2-carboxylate (CAS No. 1804735-41-8): A Key Intermediate in Modern Pharmaceutical Synthesis
Ethyl 3-iodo-4-nitro-6-(trifluoromethoxy)pyridine-2-carboxylate, identified by its CAS number 1804735-41-8, is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry. This compound serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly those targeting neurological and inflammatory disorders. Its unique structural features, including the presence of an iodo substituent, a nitro group, and a trifluoromethoxy moiety, make it an invaluable building block for medicinal chemists.
The significance of Ethyl 3-iodo-4-nitro-6-(trifluoromethoxy)pyridine-2-carboxylate in modern drug discovery cannot be overstated. The pyridine core is a common pharmacophore in many therapeutic agents, and modifications to this scaffold often lead to enhanced pharmacological properties. The iodo group, in particular, provides a versatile handle for further functionalization via cross-coupling reactions, such as Suzuki or Stille couplings, which are widely employed in the construction of complex molecular architectures. Additionally, the nitro and trifluoromethoxy groups contribute to the compound's lipophilicity and metabolic stability, making it an attractive candidate for further derivatization.
In recent years, there has been a surge in research focused on developing novel treatments for neurological disorders such as Alzheimer's disease and Parkinson's disease. Pyridine derivatives have shown promise in this area due to their ability to interact with specific neurotransmitter receptors and ion channels. Ethyl 3-iodo-4-nitro-6-(trifluoromethoxy)pyridine-2-carboxylate has been utilized in several synthetic routes aimed at creating novel acetylcholinesterase inhibitors and dopaminergic agents. For instance, researchers have leveraged its reactive iodo group to introduce new side chains that enhance binding affinity to target enzymes.
The trifluoromethoxy substituent is another critical feature of this compound that contributes to its pharmaceutical relevance. Fluoroalkyl groups are frequently incorporated into drug molecules due to their ability to improve pharmacokinetic profiles, including bioavailability and resistance to metabolic degradation. The presence of the trifluoromethoxy group in Ethyl 3-iodo-4-nitro-6-(trifluoromethoxy)pyridine-2-carboxylate not only enhances its lipophilicity but also modulates its electronic properties, making it an excellent precursor for designing molecules with tailored biological activities.
Moreover, the nitro group plays a pivotal role in the reactivity and functionality of this compound. Nitro compounds are well-known for their ability to undergo reduction to amine derivatives, which can be further functionalized into more complex structures. This property has been exploited in synthetic chemistry to introduce amine functionalities at specific positions within the pyridine scaffold, enabling the creation of novel pharmacophores with improved therapeutic efficacy.
The versatility of Ethyl 3-iodo-4-nitro-6-(trifluoromethoxy)pyridine-2-carboxylate extends beyond its applications in neurological drug discovery. It has also been employed in the synthesis of anti-inflammatory agents and immunomodulators. The combination of the iodo, nitro, and trifluoromethoxy groups provides multiple opportunities for selective functionalization, allowing chemists to tailor the molecular structure for specific biological targets. For example, recent studies have demonstrated its utility in generating novel nonsteroidal anti-inflammatory drugs (NSAIDs) by introducing carboxylic acid or ester functionalities at the 2-position of the pyridine ring.
In conclusion, Ethyl 3-iodo-4-nitro-6-(trifluoromethoxy)pyridine-2-carboxylate (CAS No. 1804735-41-8) is a multifaceted compound with broad applications in pharmaceutical synthesis. Its unique structural features make it an indispensable intermediate for developing innovative therapeutics targeting various diseases. As research continues to uncover new biological pathways and drug targets, the demand for high-quality intermediates like this one is expected to grow exponentially. The ongoing development of synthetic methodologies that enhance the efficiency and selectivity of reactions involving Ethyl 3-iodo-4-nitro-6-(trifluoromethoxy)pyridine-2-carboxylate will further solidify its importance in modern medicinal chemistry.
1804735-41-8 (Ethyl 3-iodo-4-nitro-6-(trifluoromethoxy)pyridine-2-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)